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Compound of Interest

Compound Name:
3-(2-Chloro-4-

cyanophenyl)propanol

Cat. No.: B8437245

Get Quote

The potential hazards of 3-(2-Chloro-4-cyanophenyl)propanol are inferred from its chemical

structure. The chlorophenyl moiety is a well-documented class of compounds with potential for

toxicity.[1][2] The nitrile group can release cyanide under certain conditions, and propanols are

known irritants and flammables.[3][4][5][6] Therefore, a conservative hazard assessment is

warranted.

Predicted GHS Classification
Based on the analysis of related chemical structures, the following Globally Harmonized

System (GHS) classification is predicted for 3-(2-Chloro-4-cyanophenyl)propanol. This

serves as the foundation for all handling, storage, and emergency protocols.
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Hazard Class
Hazard
Category

Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 4

H302: Harmful if

swallowed.[7]
Warning GHS07

Skin

Corrosion/Irritatio

n

Category 2

H315: Causes

skin irritation.[8]

[9]

Warning GHS07

Serious Eye

Damage/Eye

Irritation

Category 2A

H319: Causes

serious eye

irritation.[8][9]

Warning GHS07

Specific Target

Organ Toxicity
Category 3

H335: May

cause respiratory

irritation.[8][10]

Warning GHS07

Prudent Laboratory Practices: Engineering Controls
and Personal Protective Equipment (PPE)
The primary tenet of chemical safety is to minimize exposure. This is achieved through a

combination of engineering controls and appropriate PPE.

Engineering Controls: The First Line of Defense
All manipulations of 3-(2-Chloro-4-cyanophenyl)propanol, including weighing, transferring,

and reaction setup, must be conducted within a certified chemical fume hood.[11][12] The

rationale for this is to contain any potential vapors or aerosols at the source, preventing

inhalation, which is a primary route of exposure. The fume hood's exhaust system ensures that

any airborne contaminants are safely removed from the laboratory environment.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection of PPE is critical for preventing dermal and ocular exposure.
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Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable

choice for incidental contact. Always inspect gloves for any signs of degradation or

perforation before use. After handling, remove gloves using the proper technique to avoid

skin contamination and wash hands thoroughly.[7][8]

Eye Protection: Tightly fitting safety goggles or safety glasses with side shields are required

to protect against splashes.

Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.

Respiratory Protection: For situations where there is a potential for generating significant

aerosols or dust, or in the event of a ventilation failure, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[7][13]

Chemical Storage and Stability: Maintaining
Integrity
Proper storage is crucial for ensuring the stability of 3-(2-Chloro-4-cyanophenyl)propanol
and preventing hazardous reactions.

Storage Conditions: Store the compound in a cool, dry, and well-ventilated area, away from

direct sunlight and heat sources.[7][11] The container must be kept tightly sealed to prevent

the ingress of moisture and air.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, as these may trigger vigorous and potentially hazardous reactions.[9][11][13][14]

Emergency Protocols: Preparedness and Response
In the event of an accidental release or exposure, a swift and informed response is vital.

First-Aid Measures
Inhalation: Immediately move the affected individual to fresh air.[7][8][11][13] If breathing is

difficult or has stopped, administer artificial respiration and seek immediate medical attention.

[7]
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Skin Contact: Promptly wash the affected area with copious amounts of soap and water for

at least 15 minutes.[7][8][11][13] Remove contaminated clothing.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.[7][8][13] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[7][13][15][16] Rinse the mouth thoroughly with water and

contact a poison control center or physician immediately.[7][16]

Accidental Release Measures: A Step-by-Step Protocol
In the case of a spill, follow this protocol to ensure a safe and effective cleanup:

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the area. Restrict

access to the spill zone.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Don Appropriate PPE: Before attempting any cleanup, don the full required PPE, including

respiratory protection if necessary.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial

spill kit to contain the spill.[7][8][11][17]

Collect the Absorbed Material: Carefully sweep or shovel the absorbed material into a

labeled, sealable container for hazardous waste.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and

water.

Dispose of Waste: All contaminated materials, including gloves and absorbent, must be

disposed of as hazardous waste in accordance with institutional and local regulations.[7][15]

[16][17]

Firefighting Measures
Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant

foam to extinguish a fire involving this compound.[7][8][16]
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Hazardous Combustion Products: In the event of a fire, toxic and corrosive fumes, including

hydrogen chloride, nitrogen oxides, and carbon oxides, may be generated.[17]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][16]

Disposal Considerations
All waste containing 3-(2-Chloro-4-cyanophenyl)propanol, including empty containers, must

be treated as hazardous waste.[7][15][16][17] Do not dispose of this chemical down the drain

or in regular trash. Follow all local, state, and federal regulations for the disposal of chemical

waste.

Visual Workflow: Spill Response
The following diagram outlines the logical flow of actions to be taken in the event of a chemical

spill.
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Caption: Workflow for responding to a chemical spill.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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